Cas no 18640-60-3 (1-(5-Chloro-2-nitrophenyl)-1-ethanone)

• Product Name: 1-(5-Chloro-2-nitrophenyl)-1-ethanone
• CAS No: 18640-60-3
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• MDL: MFCD03787322
• CID: 219001
• PubChem ID: 255582
• Update Time: 2025-04-19

1-(5-Chloro-2-nitrophenyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-nitrophenyl)ethanone
• 1-(5-Chloro-2-nitrophenyl)-1-ethanone
• 5-Chloro-2-nitroacetophenone
• Ethanone,1-(5-chloro-2-nitrophenyl)-
• 2'-nitro-5'-chloroacetophenone
• 5'-Chloro-2'-nitroacetophenone
• Acetophenone,5'-chloro-2'-nitro
• chloronitrophenylethanone
• NSC 81223
• 1-(5-chloro-2-mitropenyl)ethanone
• 1-(5-Chloro-2-nitrophenyl)ethan-1-one
• Acetophenone, 5'-chloro-2'-nitro-
• Ethanone, 1-(5-chloro-2-nitrophenyl)-
• NSC81223
• HVXQVXNQKCPSLH-UHFFFAOYSA-N
• 1-acetyl-5-chloro-2-nitrobenzene
• SBB092516
• TD1051
• CS-W005469
• 5 inverted exclamation mark -Chloro-2 inverted exclamation mark -nitroacetophenone
• 18640-60-3
• MFCD03787322
• NSC-81223
• SCHEMBL339922
• 3W-0333
• DTXSID40292265
• AM20060993
• EN300-262481
• FT-0645952
• J-503427
• AKOS005070343
• SY056874
• AC-28657
• CCG-40425
• DB-065562
• 1-(5-Chloro-2-nitrophenyl)-1-ethanone;5'-Chloro-2'-nitroacetophenone;

• MDL： MFCD03787322
• Inchi： 1S/C8H6ClNO3/c1-5(11)7-4-6(9)2-3-8(7)10(12)13/h2-4H,1H3
• InChI Key： HVXQVXNQKCPSLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(C)=O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.00400
• Monoisotopic Mass: 199.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9

Experimental Properties

• Color/Form: No data available
• Density: 1.378±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 63-65 ºC
• Boiling Point: 332.2°C at 760 mmHg
• Flash Point: 154.7°C
• Refractive Index: 1.573
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 62.89000
• LogP: 2.97400

1-(5-Chloro-2-nitrophenyl)-1-ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319-H412
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones